Cas no 2228239-69-6 (3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2228239-69-6
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6255475
• PubChem ID: 165678976
• Update Time: 2025-10-20

3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one
• 3-amino-1-[4-methyl-3-(trifluoromethyl)phenyl]propan-1-one
• 2228239-69-6
• EN300-1944169

• Inchi： 1S/C11H12F3NO/c1-7-2-3-8(10(16)4-5-15)6-9(7)11(12,13)14/h2-3,6H,4-5,15H2,1H3
• InChI Key： RIATVODJONBTAY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)C(CCN)=O)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one

3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one

3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one, also known by its CAS number 2228239-69-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a trifluoromethyl group, and a methyl group attached to a phenyl ring, along with a propanone moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and catalysis.

The synthesis of 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct this compound, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and reductive amination. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production, making it more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its role in drug discovery. The trifluoromethyl group is known for its ability to enhance the lipophilicity and stability of molecules, which are critical properties for drug candidates. Studies have shown that 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one exhibits potent inhibitory activity against certain enzymes, making it a potential lead compound for the development of new therapeutic agents. For instance, recent research has highlighted its effectiveness as an inhibitor of histone deacetylases (HDACs), which are targets for treating various cancers and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. The amino group and the propanone moiety provide opportunities for polymerization and cross-linking reactions, leading to the creation of novel materials with tailored properties. For example, researchers have successfully synthesized polymeric networks incorporating this compound, demonstrating improved mechanical strength and thermal stability compared to traditional polymers.

The environmental impact of 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan-1-one has also been a topic of interest. Studies on its biodegradation and toxicity profiles have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

From a structural perspective, the compound's aromatic ring plays a crucial role in determining its electronic properties. The presence of electron-donating groups like the methyl group and electron-withdrawing groups like the trifluoromethyl group creates a unique electronic environment that can be exploited in various chemical transformations. For instance, recent studies have demonstrated that this compound can act as an efficient catalyst in certain oxidation reactions, highlighting its potential as a green chemistry reagent.

In conclusion, 3-amino-1-4-methyl-3-(trifluoromethyl)phenylpropan